Cas no 174261-22-4 (Benzoic acid, 5-cyano-2-methoxy-4-propoxy-, methyl ester)

• Product Name: Benzoic acid, 5-cyano-2-methoxy-4-propoxy-, methyl ester
• CAS No: 174261-22-4
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 1367606
• Update Time: 2024-08-17

Benzoic acid, 5-cyano-2-methoxy-4-propoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-cyano-2-methoxy-4-propoxy-, methyl ester

• Inchi： 1S/C13H15NO4/c1-4-5-18-11-7-12(16-2)10(13(15)17-3)6-9(11)8-14/h6-7H,4-5H2,1-3H3
• InChI Key： KGYBEQFBGAPPTF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C#N)=C(OCCC)C=C1OC

Computed Properties

• Exact Mass: 249.10015

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 400.5±45.0 °C(Predicted)
• PSA: 68.55